Cas no 1783503-18-3 (2-Cyclobutoxyphenol)

• Product Name: 2-Cyclobutoxyphenol
• CAS No: 1783503-18-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD28517336
• CID: 5612716
• PubChem ID: 67997422
• Update Time: 2025-11-06

2-Cyclobutoxyphenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9988552
• 1783503-18-3
• EN300-330387
• 2-Cyclobutoxyphenol
• Phenol, 2-(cyclobutyloxy)-

• MDL： MFCD28517336
• Inchi： 1S/C10H12O2/c11-9-6-1-2-7-10(9)12-8-4-3-5-8/h1-2,6-8,11H,3-5H2
• InChI Key： OQBCBJFUDOKJRJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)C1CCC1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±13.0 °C(Predicted)
• pka: 9.68±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Cyclobutoxyphenol

Recent Advances in the Study of 2-Cyclobutoxyphenol (CAS: 1783503-18-3): A Comprehensive Research Brief

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound 2-Cyclobutoxyphenol (CAS: 1783503-18-3) has recently garnered significant attention due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and therapeutic potential. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years, ensuring the timeliness and relevance of the content.

2-Cyclobutoxyphenol is a phenolic derivative characterized by a cyclobutyl ether substituent at the ortho position. Its unique structural features have prompted investigations into its reactivity, stability, and interactions with biological targets. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the context of medicinal chemistry. The compound's ability to modulate enzyme activity and receptor binding has also been explored, suggesting potential applications in the treatment of various diseases, including inflammatory disorders and cancer.

One of the most notable advancements in the study of 2-Cyclobutoxyphenol is its identification as a key precursor in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have demonstrated that derivatives of 2-Cyclobutoxyphenol exhibit selective inhibition of specific kinase targets, offering a promising avenue for the design of next-generation therapeutics. These findings are supported by in vitro and in vivo studies, which have shown favorable pharmacokinetic profiles and minimal off-target effects.

In addition to its pharmacological potential, 2-Cyclobutoxyphenol has been investigated for its utility in chemical biology tools. For instance, its incorporation into fluorescent probes and affinity labels has enabled researchers to study protein-ligand interactions with high precision. Such applications underscore the compound's versatility and its value as a scaffold for the development of specialized research reagents. Furthermore, recent synthetic methodologies have improved the efficiency of 2-Cyclobutoxyphenol production, making it more accessible for both academic and industrial research.

Despite these promising developments, challenges remain in the optimization of 2-Cyclobutoxyphenol-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and toxicity require further investigation. Ongoing research efforts are focused on addressing these limitations through structural modifications and formulation strategies. Collaborative initiatives between academia and the pharmaceutical industry are expected to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 2-Cyclobutoxyphenol (CAS: 1783503-18-3) represents a compelling area of study within the chemical biology and pharmaceutical sciences. Its diverse applications, ranging from drug discovery to chemical probes, highlight its significance as a multifunctional compound. As research continues to uncover its full potential, 2-Cyclobutoxyphenol is poised to play an increasingly important role in the development of innovative therapies and research tools. This brief serves as a timely resource for professionals seeking to stay abreast of the latest advancements in this dynamic field.